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Compound of Interest

Compound Name: 2,7-Naphthyridine-4-carbaldehyde

CAS No.: 10273-40-2

Cat. No.: B181435

Get Quote

Introduction: The Strategic Importance of the 2,7-
Naphthyridine Scaffold
The 2,7-naphthyridine core, a bicyclic aromatic N-heterocycle, represents a "privileged

scaffold" in modern medicinal chemistry and drug discovery.[1] Its rigid, planar structure

provides an excellent framework for orienting substituents in three-dimensional space, enabling

precise interactions with biological targets. Derivatives of 2,7-naphthyridine have demonstrated

a remarkable breadth of pharmacological activities, including potent antitumor, antimicrobial,

analgesic, and anticonvulsant effects.[1][2][3] This biological versatility has made the

development of efficient and diverse synthetic routes to novel 2,7-naphthyridine-based ligands

a primary objective for researchers.

Recently, 2,7-naphthyridine compounds have been identified as promising inhibitors for novel

cancer targets like MASTL kinase, highlighting their relevance in developing next-generation

therapeutics.[4] The structure-activity relationship (SAR) of these compounds often hinges on

the 2,7-naphthyridine core, which can engage in crucial π–π stacking interactions with nucleic

acid bases or aromatic residues within enzyme active sites.[5]
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This guide provides a detailed overview of key synthetic strategies for constructing and

functionalizing the 2,7-naphthyridine ring system, complete with field-proven protocols and

mechanistic insights to empower researchers in their synthetic endeavors.

Foundational Strategies for Core Scaffold
Construction
The construction of the 2,7-naphthyridine skeleton can be approached from several distinct

pathways, each offering unique advantages depending on the desired substitution pattern and

available starting materials. The primary methods can be broadly categorized as follows.[1][2]
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From Pyridine
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Substituted

Pyridines

Intramolecular

Cyclization /
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Most common

and versatile

route; good

control over

substituents on

the pyridine ring.

Pre-

functionalization

of the pyridine

starting material

is often required.

From Acyclic

Precursors

Open-chain

polyfunctional

compounds

Cyclocondensati

on

Allows for the

construction of

the core from

simple, readily

available building

blocks.

May result in

mixtures of

isomers;

regioselectivity

can be a

challenge.

Rearrangement

Reactions

Pyrrolo[3,4-

c]pyridines

Ring Expansion /

Rearrangement

Provides access

to unique

substitution

patterns not

easily accessible

by other routes.

[1][2]

The reaction

mechanism can

be complex and

substrate-

specific.[6]

Multicomponent

Reactions

Aldehydes,

Amines,

Ketones, etc.

One-pot Tandem

Reactions

High atom

economy and

operational

simplicity; rapid

generation of

molecular

diversity.[7][8]

Optimization can

be complex;

scope may be

limited by the

compatibility of

components.

Visualizing the Synthetic Pathways
The following diagram illustrates the major convergent approaches to the 2,7-naphthyridine

core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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